2-(2-chloropyridin-4-yl)-2-methylpropanenitrile
Description
The compound “2-(2-chloropyridin-4-yl)-2-methylpropanenitrile” seems to be a derivative of “2-chloropyridin-4-yl” compounds. For example, “(2-chloropyridin-4-yl)methanol” is a solid substance with an off-white to pale yellow color . Another related compound is "(2-Chloropyridin-4-yl)methanamine hydrochloride" .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-chloropyridin-4-yl)-2-methylpropanenitrile involves the reaction of 2-chloro-4-picoline with 2-methylpropanenitrile in the presence of a base.", "Starting Materials": [ "2-chloro-4-picoline", "2-methylpropanenitrile", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2-chloro-4-picoline to a reaction flask", "Add 2-methylpropanenitrile to the reaction flask", "Add base to the reaction flask to initiate the reaction", "Heat the reaction mixture to a suitable temperature and stir for a specific time period", "Cool the reaction mixture and extract the product using a suitable solvent", "Purify the product using column chromatography or recrystallization" ] } | |
CAS RN |
2091129-67-6 |
Molecular Formula |
C9H9ClN2 |
Molecular Weight |
180.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
